1-Benzyl-5-bromo-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 1-benzyl-5-bromopyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C14H11BrN2/c15-13-8-12-6-7-17(14(12)16-9-13)10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key: VLUHJCFKXXKAGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=CC3=CC(=CN=C32)Br
• Molecular Formula: C14H11BrN2
• Molecular Weight: 287.15 g/mol

Description

1-Benzyl-5-bromo-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C14H11BrN2 and its molecular weight is 287.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Benzyl-5-bromo-1H-pyrrolo[2,3-b]pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Benzyl-5-bromo-1H-pyrrolo[2,3-b]pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Analgesic and Anti-inflammatory Properties: Derivatives of pyrrolopyridine, such as 5-Benzoyl-1,2-dihydro-3H-pyrrolo-[1,2-a]pyrrole-1-carboxylic acid, have shown potential as analgesic agents in humans. These properties are linked to their chemical structure (Muchowski et al., 1985).

• DNA Binding: Pyrrolo[2,3-b]pyridine derivatives exhibit promising binding properties with calf thymus DNA. This binding is influenced by ionic strength and iodide effects (Singla, Luxami, & Paul, 2016).

• Synthetic Chemistry: A novel aza-semipinacol-type rearrangement has been developed for synthesizing bromo-substituted indeno[1,2-b]pyridin-2-ones and 3-iodo-5-benzyl-substituted 2-pyridones (Sośnicki et al., 2022).

• Insecticide Production: The synthesis of 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid using phosphorus oxybromide is an efficient method for producing chlor-antraniliprole, a new insecticide (Niu Wen-bo, 2011).

• Anticancer Activity: New pyrrolyl-pyridine scaffolds have shown significant anticancer activity against human cervical cancer and breast cancer cell lines (Mallisetty et al., 2023).

• Molecular Structure: Compounds in this group exhibit features like intramolecular N-H...O hydrogen bonds and benzyl residues, which are crucial for their molecular structure and activity (Pfaffenrot, Schollmeyer, & Laufer, 2012).